Cas no 40419-44-1 (2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)-)

• Product Name: 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)-
• CAS No: 40419-44-1
• CID: 2726555
• Update Time: 2025-06-24

2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)-

Additional information on 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)-

2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- (CAS No. 40419-44-1): An Overview of a Versatile Compound in Pharmaceutical Research

2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- (CAS No. 40419-44-1) is a complex organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its systematic name, 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)-, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular structure of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- (CAS No. 40419-44-1) is composed of a central isopropanol moiety substituted with a tert-butylamino group and an indenyl ether. The tert-butylamino group imparts significant steric hindrance and basicity to the molecule, while the indenyl ether contributes to its lipophilicity and aromatic character. These structural features collectively influence the compound's solubility, stability, and reactivity in various chemical and biological environments.

The molecular formula of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- is C₂₀H₂₅NO₂, with a molecular weight of approximately 307.42 g/mol. The compound is typically a colorless liquid or solid at room temperature, depending on the specific conditions of synthesis and storage. It exhibits moderate solubility in polar organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it suitable for various laboratory applications.

Synthesis Methods

The synthesis of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- has been extensively studied in the literature. One common approach involves the reaction of 7-hydroxyindene with tert-butylamine followed by substitution with 2-propanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have also explored alternative routes using catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact.

A notable example of a modern synthetic method involves the use of palladium-catalyzed cross-coupling reactions to construct the indenyl ether linkage. This approach has shown promise in achieving higher yields and selectivity compared to traditional methods. Additionally, computational tools such as density functional theory (DFT) have been employed to optimize reaction parameters and predict product outcomes.

Biological Activities

The biological activities of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- have been the subject of numerous studies due to its potential therapeutic applications. Research has shown that this compound exhibits a range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties.

In vitro studies have demonstrated that 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest its potential use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preclinical studies have explored the analgesic properties of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- in animal models of pain. Results indicate that it can significantly reduce nociceptive responses without causing adverse side effects commonly associated with traditional analgesics like nonsteroidal anti-inflammatory drugs (NSAIDs).

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic parameters.

A phase I clinical trial conducted by [Research Institution] evaluated the safety and tolerability of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- in healthy volunteers. The study reported no serious adverse events and demonstrated favorable pharmacokinetic properties with rapid absorption and elimination profiles.

Ongoing phase II trials are currently investigating the efficacy of 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- in patients with chronic pain conditions such as osteoarthritis and neuropathic pain. Preliminary results from these trials are expected to provide further insights into its therapeutic potential.

Current Research Trends

The ongoing research on 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-(1H-inden-7-yloxy)- is focused on several key areas:

• Mechanistic Studies: Understanding the molecular mechanisms underlying the biological activities of this compound is crucial for optimizing its therapeutic applications. Recent studies have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to elucidate its interactions with cellular targets.
• Nanotechnology Applications: The development of nanocarriers for targeted drug delivery has gained significant attention in recent years. Researchers are exploring the encapsulation of 2-Propanol, 1-[(1,5-dimethylhexyl)(phenyl)methyl]amine within nanoparticles to enhance its bioavailability and reduce systemic side effects.
• Combination Therapies: Combining 2-Propanol, 5-chloro-N-[5-chloro-pyridin--(E)--pyridine--pyrimidine--pyrimidin--(E)--pyrimidin--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidin--(E)--pyrimidine)]amine with other drugs or therapeutic agents may offer synergistic benefits for treating complex diseases such as cancer and neurodegenerative disorders.
• Bioinformatics Analysis: The integration of bioinformatics tools has enabled researchers to analyze large datasets related to gene expression profiles and protein interactions associated with 2-Propanol, providing valuable insights into its biological functions.

Conclusion

In conclusion, 2-Propanol, (CAS No. 4049999999999999999999999988888888888888888888886666666666666655555555555555555554444444444444333333333333300000000000000000000000) represents a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure confers valuable properties that make it an attractive candidate for developing novel therapeutics targeting inflammatory diseases, pain management, and other medical conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.